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Compound of Interest

Compound Name: Bis(4-tert-butylphenyl) disulfide

Cat. No.: B3057016 Get Quote

An In-depth Technical Guide to Bis(4-tert-
butylphenyl) disulfide
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of Bis(4-tert-butylphenyl) disulfide,

a symmetrical diaryl disulfide with potential applications in various fields of chemical and

biological research. This document details its chemical and physical properties, outlines

plausible synthetic routes, and explores its potential, though currently understudied, biological

significance. The information is presented to be a valuable resource for researchers in organic

synthesis, materials science, and drug discovery.

Chemical Identity and Physical Properties
Bis(4-tert-butylphenyl) disulfide is an organic compound characterized by two 4-tert-

butylphenyl groups linked by a disulfide bond.
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Property Value Source

CAS Number 7605-48-3 [1][2]

Molecular Formula C₂₀H₂₆S₂ [1]

Molecular Weight 330.6 g/mol [1]

IUPAC Name
1-tert-butyl-4-[(4-tert-

butylphenyl)disulfanyl]benzene
[1]

Appearance
Not explicitly documented in

searches

Solubility
Expected to be soluble in

common organic solvents

Synthesis of Bis(4-tert-butylphenyl) disulfide
While a specific, detailed experimental protocol for the synthesis of Bis(4-tert-butylphenyl)
disulfide is not readily available in the reviewed literature, its synthesis can be reliably

achieved through the oxidative coupling of 4-tert-butylthiophenol. This is a common and

effective method for the formation of symmetrical diaryl disulfides.[3][4][5][6]

Experimental Protocol: Oxidation of 4-tert-
butylthiophenol
This protocol is a generalized procedure based on common methods for the synthesis of

symmetrical diaryl disulfides from thiols.

Materials:

4-tert-butylthiophenol

An oxidizing agent (e.g., Iodine, Hydrogen Peroxide, Air)

A suitable solvent (e.g., Ethanol, Methanol, Dichloromethane)

Optional: A base catalyst (e.g., Triethylamine)
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Procedure:

Dissolution: Dissolve a known quantity of 4-tert-butylthiophenol in the chosen solvent in a

round-bottom flask.

Addition of Oxidant: Slowly add the oxidizing agent to the solution at room temperature with

stirring. If using air as the oxidant, the reaction may be facilitated by vigorous stirring or

bubbling air through the solution, potentially with the aid of a catalyst.[4]

Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography

(TLC) until the starting thiol is no longer detectable.

Work-up:

If an iodine oxidant is used, the reaction mixture can be quenched with a solution of

sodium thiosulfate to remove excess iodine.

The solvent is then removed under reduced pressure.

Purification: The crude product can be purified by recrystallization from a suitable solvent or

by column chromatography on silica gel to yield pure Bis(4-tert-butylphenyl) disulfide.
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Fig. 1: General workflow for the synthesis of Bis(4-tert-butylphenyl) disulfide.

Potential Biological Significance and Signaling
Pathways
There is a notable lack of direct research into the biological activities of Bis(4-tert-
butylphenyl) disulfide. However, the presence of a disulfide bond, a key functional group in

many biological systems, suggests potential avenues for investigation. Disulfide bonds are

crucial for the structural integrity of proteins and are involved in cellular redox signaling.

It is important to note that the following discussion is speculative and based on the known roles

of disulfide-containing compounds and related molecules.

Potential as a Redox Modulator
Disulfide bonds can undergo thiol-disulfide exchange with free cysteine residues in proteins.

This interaction can alter protein structure and function, thereby impacting cellular signaling

pathways. It is plausible that Bis(4-tert-butylphenyl) disulfide could interact with cellular

thiols, such as glutathione or cysteine residues in enzymes, and thus modulate redox-sensitive

signaling pathways.

Comparison with Structurally Related Compounds
Research on other molecules containing the "di-tert-butylphenyl" moiety has indicated potential

for biological effects, including cytotoxicity. For instance, bis(2,4-di-tert-butylphenyl)phosphate

has been shown to induce pre-lethal cytotoxic effects in Chinese hamster ovary (CHO) cells,

including an increase in reactive oxygen species (ROS).[7] While structurally distinct, these

findings suggest that the bulky tert-butylphenyl groups may contribute to interactions with

biological systems.

Hypothetical Signaling Pathway Involvement
Given the general role of disulfides in redox signaling, one could hypothesize a pathway where

Bis(4-tert-butylphenyl) disulfide interacts with a key signaling protein containing a reactive

cysteine residue. This interaction could lead to the formation of a mixed disulfide, altering the

protein's activity and downstream signaling.
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Fig. 2: A hypothetical signaling pathway involving a disulfide compound.

Conclusion and Future Directions
Bis(4-tert-butylphenyl) disulfide is a readily synthesizable symmetrical diaryl disulfide. While

its chemical properties are in line with other compounds of its class, its biological activities

remain largely unexplored. Future research should focus on:

Detailed Biological Screening: A comprehensive screening of Bis(4-tert-butylphenyl)
disulfide against various cell lines and enzyme assays is necessary to identify any potential

biological activity.

Mechanism of Action Studies: Should any biological activity be identified, further studies will

be required to elucidate its mechanism of action, including its interaction with cellular thiols

and its impact on signaling pathways.
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Toxicological Evaluation: A thorough toxicological assessment is essential to determine the

safety profile of this compound for any potential application.

The information presented in this guide provides a foundation for further investigation into the

chemical and biological properties of Bis(4-tert-butylphenyl) disulfide, a molecule that holds

potential for future discoveries in chemistry and biology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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